![molecular formula C16H20N4O B1460671 1'-Cyclopentyl-6'-oxo-1',5',6',7'-tetrahydrospiro[cyclopentane-1,4'-pyrazolo[3,4-b]pyridine]-5'-carbonitrile CAS No. 923109-53-9](/img/structure/B1460671.png)
1'-Cyclopentyl-6'-oxo-1',5',6',7'-tetrahydrospiro[cyclopentane-1,4'-pyrazolo[3,4-b]pyridine]-5'-carbonitrile
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Overview
Description
1'-Cyclopentyl-6'-oxo-1',5',6',7'-tetrahydrospiro[cyclopentane-1,4'-pyrazolo[3,4-b]pyridine]-5'-carbonitrile is a useful research compound. Its molecular formula is C16H20N4O and its molecular weight is 284.36 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
- Synthesis Techniques : Research highlights innovative synthetic routes for pyrazolo[3,4-b]pyridine derivatives, showcasing one-pot, multi-component reactions that enhance the efficiency of synthesizing complex heterocyclic compounds. These methods often employ water as a solvent, emphasizing eco-friendly approaches to chemical synthesis (Rahmati, Kenarkoohi, & Khavasi, 2012).
- Diversity-Oriented Synthesis : The ability to generate a wide array of skeletally diverse scaffolds from novel heterocyclic compounds is crucial for drug discovery and materials science. The multi-component reactions involving novel heterocyclic methylene compounds are a testament to the versatility and potential for innovation in organic synthesis (Jayarajan & Vasuki, 2012).
Materials Science Applications
- Corrosion Inhibition : Pyrazolo[3,4-b]pyridine derivatives have been investigated for their potential as corrosion inhibitors for metals in acidic environments. This application is significant for industries dealing with the maintenance of metal infrastructure and equipment, indicating the compounds' utility beyond pharmaceuticals (Dandia, Gupta, Singh, & Quraishi, 2013).
Potential Pharmacological Activities
- Anticancer and Antidiabetic Activities : Some derivatives have shown promise in preclinical studies for their anticancer and antidiabetic properties, offering a foundation for further medicinal chemistry efforts to develop new therapeutic agents. This highlights the compounds' potential contribution to addressing global health challenges (Flefel, El-Sofany, Al-Harbi, & El-Shahat, 2019).
properties
IUPAC Name |
1-cyclopentyl-6-oxospiro[5,7-dihydropyrazolo[3,4-b]pyridine-4,1'-cyclopentane]-5-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O/c17-9-12-15(21)19-14-13(16(12)7-3-4-8-16)10-18-20(14)11-5-1-2-6-11/h10-12H,1-8H2,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDAUUXUZDXNZNQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C3=C(C=N2)C4(CCCC4)C(C(=O)N3)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.